Cas no 1806349-17-6 (2,4-Diiodo-6-hydroxybenzylamine)

• Product Name: 2,4-Diiodo-6-hydroxybenzylamine
• CAS No: 1806349-17-6
• MF: C₇H₇I₂NO
• MW: 374.945526361465
• CID: 4989845
• Update Time: 2025-10-24

2,4-Diiodo-6-hydroxybenzylamine Chemical and Physical Properties

Names and Identifiers

• 2,4-Diiodo-6-hydroxybenzylamine

• Inchi： 1S/C7H7I2NO/c8-4-1-6(9)5(3-10)7(11)2-4/h1-2,11H,3,10H2
• InChI Key： UOIFZJMFRPRDJV-UHFFFAOYSA-N
• SMILES： IC1=CC(=CC(=C1CN)O)I

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 134
• XLogP3: 2.3
• Topological Polar Surface Area: 46.2

Additional information on 2,4-Diiodo-6-hydroxybenzylamine

Professional Introduction to 2,4-Diiodo-6-hydroxybenzylamine (CAS No. 1806349-17-6)

2,4-Diiodo-6-hydroxybenzylamine, identified by the Chemical Abstracts Service Number (CAS No.) 1806349-17-6, is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and synthetic biology. This compound, characterized by its unique structural motifs—including two iodine substituents at the 2- and 4-positions of a benzene ring and an amine group at the 6-position—holds promise for diverse applications, particularly in the development of novel pharmaceuticals and bioactive molecules.

The structural framework of 2,4-Diiodo-6-hydroxybenzylamine makes it a versatile intermediate in organic synthesis. The presence of iodine atoms at the 2- and 4-positions enhances its reactivity, allowing for further functionalization via cross-coupling reactions such as Suzuki-Miyaura or Stille couplings. These reactions are pivotal in constructing complex molecular architectures, which are often essential for achieving high binding affinity and selectivity in drug design. Additionally, the hydroxyl group at the 6-position provides a site for hydrogen bonding interactions, which can be exploited to modulate the pharmacokinetic properties of derivatives.

In recent years, there has been growing interest in halogenated aromatic amines as key building blocks in medicinal chemistry. The iodinated derivatives of benzylamine have been explored for their potential in generating bioactive scaffolds with enhanced metabolic stability and improved solubility profiles. For instance, studies have demonstrated that such compounds can serve as precursors to kinase inhibitors, anticancer agents, and antimicrobial drugs. The ability to introduce additional functional groups while retaining the core 2,4-Diiodo-6-hydroxybenzylamine scaffold allows for rapid diversification of chemical libraries, facilitating high-throughput screening programs.

One of the most compelling aspects of 2,4-Diiodo-6-hydroxybenzylamine is its utility in generating constrained molecular structures through transition-metal-catalyzed reactions. The iodine atoms act as handles for palladium-catalyzed coupling with various nucleophiles, including boronic acids and stannanes. This capability has been leveraged in the synthesis of biaryl compounds, which are prevalent in many pharmacologically active molecules. Furthermore, the hydroxyl group can be further derivatized into ethers or esters, expanding the structural diversity of potential drug candidates.

The pharmaceutical industry has shown particular interest in halogenated aromatic amines due to their role as modulators of enzyme activity. For example, derivatives of 2,4-Diiodo-6-hydroxybenzylamine have been investigated as inhibitors of tyrosine kinases, which are overexpressed in several cancers. The iodine atoms facilitate interactions with metal ions within the active sites of these enzymes, while the amine and hydroxyl groups contribute to hydrogen bonding networks that stabilize inhibitor binding. Preclinical studies have hinted at promising activity profiles for certain analogs, prompting further exploration into their therapeutic potential.

From a synthetic chemistry perspective, 2,4-Diiodo-6-hydroxybenzylamine exemplifies the importance of strategic functional group placement in designing molecules with tailored properties. The compound’s reactivity allows chemists to construct intricate scaffolds with precision, enabling the exploration of structure-activity relationships (SAR) across multiple therapeutic areas. Recent advances in flow chemistry have also enhanced the scalability of reactions involving this intermediate, allowing for rapid production of libraries for computational modeling and experimental validation.

The use of computational methods to predict the behavior of 2,4-Diiodo-6-hydroxybenzylamine derivatives has become increasingly sophisticated. Machine learning models trained on large datasets can now predict binding affinities, metabolic stability, and solubility with remarkable accuracy. These predictions guide medicinal chemists toward optimizing molecular structures before committing to costly synthetic routes. Such integration of computational chemistry with experimental work underscores the compound’s relevance in modern drug discovery pipelines.

In conclusion,2,4-Diiodo-6-hydroxybenzylamine (CAS No. 1806349-17-6) represents a valuable tool for researchers aiming to develop novel bioactive molecules. Its unique structural features—combining halogenation with functional handles like hydroxyl and amine groups—make it an ideal candidate for generating diverse chemical libraries. As our understanding of biological targets advances and synthetic methodologies evolve,2,4-Diiodo-6-hydroxybenzylamine will likely continue to play a pivotal role in shaping future pharmaceutical innovations.